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Compound of Interest

Compound Name: Vanicoside E

Cat. No.: B13916271 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the current scientific understanding

of Vanicoside E, a phenylpropanoid sucrose ester. While information on Vanicoside E is

limited in publicly accessible domains, this document consolidates the available data regarding

its chemical identity, natural sources, and structural class. This guide also presents contextual

information from closely related, well-characterized vanicosides to offer a comparative

framework.

Introduction to Vanicosides
Vanicosides are a class of natural products characterized by a sucrose core esterified with one

or more phenylpropanoid moieties, such as p-coumaric acid, ferulic acid, and caffeic acid.

These compounds are predominantly found in plants of the Polygonaceae family and have

garnered scientific interest for their potential biological activities.

Vanicoside E: Identification and Physicochemical
Properties
Vanicoside E was first reported as a known compound isolated from the whole plant of

Polygonum hydropiper L. (Polygonaceae) in a 2008 study published in the Archives of

Pharmacal Research.[1] While the detailed structural elucidation was mentioned, the full

spectroscopic and experimental data are not widely available.
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A commercial supplier provides the following physicochemical data for Vanicoside E:

Property Value

Molecular Formula C₅₃H₅₂O₂₂

Molecular Weight 1040.97 g/mol

Due to the limited availability of public data, a detailed table of spectroscopic information (¹H-

NMR, ¹³C-NMR, MS) for Vanicoside E cannot be provided at this time. For illustrative

purposes, a representative table of ¹H-NMR data for the related compound, Vanicoside A, is

included below.

Table 1: ¹H-NMR Spectroscopic Data for Vanicoside A (Illustrative) (Note: This data is for

Vanicoside A and is intended to provide an example of the expected data for Vanicoside E)

Position δH (ppm) Multiplicity J (Hz)

Sucrose Moiety

H-1' 5.45 d 3.5

H-3 5.65 t 9.5

... ... ... ...

Phenylpropanoid

Moieties

H-7''' 7.62 d 16.0

H-8''' 6.35 d 16.0

... ... ... ...

Chemical Structure of Vanicoside E
The exact chemical structure, IUPAC name, and SMILES string for Vanicoside E are not

readily available in the public domain. However, based on its molecular formula and the

common structural motifs of other vanicosides, it is hypothesized to be a sucrose molecule
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esterified with several phenylpropanoid units. The general structure of a vanicoside is depicted

below.
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Caption: General chemical motif of a vanicoside, consisting of a central sucrose core linked to

multiple phenylpropanoid esters (R₁, R₂, R₃, R₄).

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Vanicoside E are

contained within the primary literature and are not publicly available. The following section

outlines a generalized workflow for the isolation and structure elucidation of vanicoside-type

compounds from plant material, based on common phytochemical techniques.

General Isolation and Purification Workflow
The isolation of vanicosides typically involves solvent extraction of the plant material, followed

by chromatographic separation.
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Dried Plant Material
(Polygonum hydropiper)

Methanol Extraction

Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex)

Preparative HPLC

Pure Vanicoside E

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of Vanicoside E from its

natural source.

Structure Elucidation Methodology
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The chemical structure of an isolated natural product like Vanicoside E is determined through

a combination of spectroscopic techniques.

Spectroscopic Analysis

Pure Vanicoside E

Mass Spectrometry (MS)
- Molecular Formula

1D NMR (¹H, ¹³C)
- Functional Groups
- Carbon Skeleton

2D NMR (COSY, HSQC, HMBC)
- Connectivity

Chemical Structure of Vanicoside E
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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